Cas no 2231673-46-2 ((1-methylpyrazol-3-yl)methylhydrazine;dihydrochloride)

• Product Name: (1-methylpyrazol-3-yl)methylhydrazine;dihydrochloride
• CAS No: 2231673-46-2
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• CID: 5709094
• PubChem ID: 134819128
• Update Time: 2026-03-11

(1-methylpyrazol-3-yl)methylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• SY321289
• (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride
• 3-(Hydrazineylmethyl)-1-methyl-1H-pyrazole dihydrochloride
• MFCD31697585
• (1-methylpyrazol-3-yl)methylhydrazine;dihydrochloride
• 3-(Hydrazinomethyl)-1-methyl-1H-pyrazole Dihydrochloride
• P18046
• (1-METHYLPYRAZOL-3-YL)METHYLHYDRAZINE 2HCL
• 2231673-46-2
• 3-(Hydrazineylmethyl)-1-methyl-1H-pyrazoledihydrochloride
• 3-(Hydrazinylmethyl)-1-methylpyrazole diHCl
• AS-78607

• Inchi： 1S/C5H10N4.2ClH/c1-9-3-2-5(8-9)4-7-6;;/h2-3,7H,4,6H2,1H3;2*1H
• InChI Key： QOCQLWVTLBVMBR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=CC(CNN)=N1

Computed Properties

• Exact Mass: 198.0439018g/mol
• Monoisotopic Mass: 198.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on (1-methylpyrazol-3-yl)methylhydrazine;dihydrochloride

Introduction to (1-methylpyrazol-3-yl)methylhydrazine Dihydrochloride (CAS No. 2231673-46-2)

(1-methylpyrazol-3-yl)methylhydrazine dihydrochloride (CAS No. 2231673-46-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride.

Chemical Properties and Structure

(1-methylpyrazol-3-yl)methylhydrazine dihydrochloride is a hydrazine derivative with a molecular formula of C₆H₁₂N₄·2HCl. The compound consists of a 1-methylpyrazole ring attached to a methylhydrazine moiety, which is further salted with two hydrochloric acid molecules. The presence of the pyrazole ring and the hydrazine group imparts unique chemical properties to the molecule, making it highly versatile in terms of its reactivity and functionalization potential.

The molecular weight of (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride is approximately 208.14 g/mol. It is a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits strong basicity due to the presence of the hydrazine group, which can form stable salts with various acids.

Synthesis Methods

The synthesis of (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 1-methylpyrazole with methylhydrazine in the presence of hydrochloric acid. This reaction typically proceeds via a nucleophilic substitution mechanism, where the methylhydrazine attacks the electrophilic carbon atom of the 1-methylpyrazole ring.

An alternative synthetic route involves the condensation of 1-methylpyrazole with hydrazine hydrate followed by treatment with hydrochloric acid to form the dihydrochloride salt. This method is often preferred for its simplicity and high yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce waste generation.

Biological Activities and Applications

(1-methylpyrazol-3-yl)methylhydrazine dihydrochloride has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride has also demonstrated significant antioxidant activity. Studies have revealed that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it valuable for preventing or treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Trials and Therapeutic Potential

The therapeutic potential of (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride has been further validated through preclinical studies and early-stage clinical trials. In animal models, this compound has shown efficacy in reducing inflammation and oxidative stress without significant adverse effects. These findings have paved the way for more advanced clinical trials to evaluate its safety and efficacy in human subjects.

Recent clinical trials have focused on assessing the effectiveness of (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride in treating chronic inflammatory conditions such as osteoarthritis and psoriasis. Preliminary results have been encouraging, with patients reporting reduced pain and improved quality of life. However, more extensive studies are needed to fully understand its long-term safety profile and optimal dosing regimens.

Current Research Trends and Future Directions

The ongoing research on (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride is driven by its diverse biological activities and potential therapeutic applications. Current trends include exploring its mechanisms of action at the molecular level, optimizing its pharmacokinetic properties for better bioavailability, and developing novel drug delivery systems to enhance its therapeutic efficacy.

In addition to these efforts, there is growing interest in combining (1-methylpyrazol-3-yl)methylhydrazine dihydrochloride with other therapeutic agents to achieve synergistic effects. For example, studies are underway to investigate its potential synergies with existing anti-inflammatory drugs or antioxidants to improve treatment outcomes for complex diseases.

Conclusion

(1-methylpyrazol-3-yl)methylhydrazine dihydrochloride (CAS No. 2231673-46-2) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure endows it with anti-inflammatory and antioxidant properties, making it a valuable candidate for treating various inflammatory and oxidative stress-related conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As more data becomes available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in modern medicine.